Cas no 1807171-94-3 (Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate
• CAS No: 1807171-94-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4795567
• Update Time: 2025-11-02

Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-3-9(11)7(5-13)2-6(8)4-12/h2-3,13H,5H2,1H3
• InChI Key： YNGXLHNABYVULZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C#N)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate

Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate (CAS 1807171-94-3): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate (CAS 1807171-94-3) has emerged as a valuable synthetic intermediate with diverse applications. This fluorinated benzoate derivative combines three functional groups - cyano, fluoro, and hydroxymethyl - in its molecular structure, making it particularly useful for pharmaceutical research and material science applications.

The growing interest in fluorinated organic compounds has significantly increased the demand for specialized intermediates like Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate. Recent studies show that over 30% of newly approved drugs contain fluorine atoms, highlighting the importance of fluorinated building blocks in drug discovery. This compound's unique combination of electron-withdrawing groups (cyano and fluoro) with the reactive hydroxymethyl functionality makes it particularly valuable for constructing complex molecular architectures.

From a synthetic chemistry perspective, the CAS 1807171-94-3 compound offers several advantages. The methyl ester group provides stability during storage and handling, while remaining reactive enough for various transformations. The cyano group can serve as a precursor to carboxylic acids, amides, or heterocycles, and the hydroxymethyl moiety offers opportunities for further functionalization through oxidation, esterification, or ether formation. These properties make it a versatile intermediate for medicinal chemistry applications.

Recent advances in green chemistry have also impacted the production and application of Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate. Researchers are increasingly interested in developing more sustainable synthetic routes for such intermediates, with particular focus on reducing solvent waste and improving atom economy. The compound's relatively simple structure makes it an attractive target for catalytic processes and flow chemistry applications.

In pharmaceutical research, the fluoro-substituted benzoate core of this compound has shown promise in the development of kinase inhibitors and other biologically active molecules. The presence of both electron-withdrawing groups and a hydroxymethyl handle allows for precise modulation of molecular properties, which is crucial in modern drug design. Several research groups have reported using this intermediate in the synthesis of potential therapeutic agents targeting various disease pathways.

The material science applications of CAS 1807171-94-3 are equally noteworthy. The compound has been investigated as a precursor for functional polymers and liquid crystal materials, where the combination of polar groups and fluorine atoms can impart unique electronic and self-assembly properties. Recent patents suggest its potential use in advanced materials for organic electronics and sensor technologies.

Quality control and analytical characterization of Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate typically involve HPLC, NMR, and mass spectrometry techniques. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Proper handling requires standard laboratory precautions, though it doesn't fall under any special regulatory categories that would restrict its use in research settings.

From a commercial perspective, the market for fluorinated fine chemicals like this benzoate derivative has seen steady growth, with increasing demand from both academic and industrial research sectors. Suppliers typically offer this compound in research quantities ranging from milligrams to kilograms, with custom synthesis options available for larger-scale requirements. Pricing trends reflect the specialized nature of this intermediate and the technical challenges associated with its production.

Looking ahead, the future applications of Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate (CAS 1807171-94-3) appear promising. Ongoing research in targeted drug delivery and smart materials may create new opportunities for this versatile building block. Its structural features align well with current trends in molecular design that emphasize both functionality and synthetic accessibility.

For researchers considering this compound for their projects, several key factors should be evaluated. The compatibility of its functional groups with planned synthetic sequences, the potential for selective transformations, and the overall contribution to molecular properties should all be carefully considered. As with any specialized intermediate, preliminary small-scale testing is recommended before committing to larger quantities.

The synthesis and application of Methyl 2-cyano-5-fluoro-4-(hydroxymethyl)benzoate continue to be active areas of research, with new publications and patents appearing regularly. Scientists working with this compound should stay informed about the latest developments in fluorine chemistry and benzoate derivatives to fully exploit its potential in their work.